Protein kinase inhibitors 1
Protein kinase inhibitors 1
Protein kinase inhibitors 1 is a novel inhibitor of HIPK2 with an IC50 of 74 nM and Kd of 9.5 nM.
Brand Name:
Vulcanchem
CAS No.:
1365986-44-2
VCID:
VC0006597
InChI:
InChI=1S/C18H17N5O3S/c24-16-13(7-11(9-21-16)8-14-17(25)22-18(26)27-14)12-1-2-15(20-10-12)23-5-3-19-4-6-23/h1-2,7-10,19H,3-6H2,(H,21,24)(H,22,25,26)/b14-8+
SMILES:
C1CN(CCN1)C2=NC=C(C=C2)C3=CC(=CNC3=O)C=C4C(=O)NC(=O)S4
Molecular Formula:
C₁₈H₁₇N₅O₃S
Molecular Weight:
383.42
Protein kinase inhibitors 1
CAS No.: 1365986-44-2
Inhibitors
VCID: VC0006597
Molecular Formula: C₁₈H₁₇N₅O₃S
Molecular Weight: 383.42
| CAS No. | 1365986-44-2 |
|---|---|
| Product Name | Protein kinase inhibitors 1 |
| Molecular Formula | C₁₈H₁₇N₅O₃S |
| Molecular Weight | 383.42 |
| IUPAC Name | (5E)-5-[[6-oxo-5-(6-piperazin-1-ylpyridin-3-yl)-1H-pyridin-3-yl]methylidene]-1,3-thiazolidine-2,4-dione |
| Standard InChI | InChI=1S/C18H17N5O3S/c24-16-13(7-11(9-21-16)8-14-17(25)22-18(26)27-14)12-1-2-15(20-10-12)23-5-3-19-4-6-23/h1-2,7-10,19H,3-6H2,(H,21,24)(H,22,25,26)/b14-8+ |
| Standard InChIKey | YHUKWWWCNSTFHL-RIYZIHGNSA-N |
| SMILES | C1CN(CCN1)C2=NC=C(C=C2)C3=CC(=CNC3=O)C=C4C(=O)NC(=O)S4 |
| Description | Protein kinase inhibitors 1 is a novel inhibitor of HIPK2 with an IC50 of 74 nM and Kd of 9.5 nM. |
| Reference | [1]. Miduturu CV, et al. High-throughput kinase profiling: a more efficient approach toward the discovery of new kinaseinhibitors. Chem Biol. 2011 Jul 29;18(7):868-79. |
| PubChem Compound | 132274054 |
| Last Modified | Nov 11 2021 |
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